![molecular formula C13H11NO2S B3746858 2-[(pyridin-2-ylthio)methyl]benzoic acid](/img/structure/B3746858.png)
2-[(pyridin-2-ylthio)methyl]benzoic acid
Overview
Description
2-[(pyridin-2-ylthio)methyl]benzoic acid, also known as PTBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 285.35 g/mol. PTBA has been studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
2-[(pyridin-2-ylthio)methyl]benzoic acid has been shown to inhibit the growth of cancer cells by targeting the mitochondrial metabolism of cancer cells. Specifically, 2-[(pyridin-2-ylthio)methyl]benzoic acid inhibits the activity of pyruvate dehydrogenase kinase, an enzyme that regulates the mitochondrial metabolism of cancer cells. By inhibiting this enzyme, 2-[(pyridin-2-ylthio)methyl]benzoic acid disrupts the energy metabolism of cancer cells, leading to their death. In neuroscience, 2-[(pyridin-2-ylthio)methyl]benzoic acid has been shown to modulate the activity of ion channels and neurotransmitter receptors, although the exact mechanism of action is not fully understood.
Biochemical and Physiological Effects:
2-[(pyridin-2-ylthio)methyl]benzoic acid has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, modulation of ion channels and neurotransmitter receptors, and potential as a scaffold for drug discovery. However, further research is needed to fully understand the biochemical and physiological effects of 2-[(pyridin-2-ylthio)methyl]benzoic acid.
Advantages and Limitations for Lab Experiments
2-[(pyridin-2-ylthio)methyl]benzoic acid has several advantages for lab experiments, including its high purity and solubility in organic solvents. However, 2-[(pyridin-2-ylthio)methyl]benzoic acid also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential applications.
Future Directions
There are several future directions for the study of 2-[(pyridin-2-ylthio)methyl]benzoic acid, including:
1. Further research into the mechanism of action of 2-[(pyridin-2-ylthio)methyl]benzoic acid and its potential applications in cancer research, neuroscience, and drug discovery.
2. Development of novel drugs based on the 2-[(pyridin-2-ylthio)methyl]benzoic acid scaffold.
3. Investigation of the potential toxicity of 2-[(pyridin-2-ylthio)methyl]benzoic acid and its safety for use in humans.
4. Exploration of the potential use of 2-[(pyridin-2-ylthio)methyl]benzoic acid in combination with other drugs for the treatment of cancer and other diseases.
5. Study of the potential applications of 2-[(pyridin-2-ylthio)methyl]benzoic acid in other fields, such as materials science and catalysis.
In conclusion, 2-[(pyridin-2-ylthio)methyl]benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It has been studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand the potential of 2-[(pyridin-2-ylthio)methyl]benzoic acid and its applications in various fields.
Scientific Research Applications
2-[(pyridin-2-ylthio)methyl]benzoic acid has been studied for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. In cancer research, 2-[(pyridin-2-ylthio)methyl]benzoic acid has been shown to inhibit the growth of cancer cells by targeting the mitochondrial metabolism of cancer cells. In neuroscience, 2-[(pyridin-2-ylthio)methyl]benzoic acid has been studied for its potential to modulate the activity of ion channels and neurotransmitter receptors. In drug discovery, 2-[(pyridin-2-ylthio)methyl]benzoic acid has been used as a scaffold for the development of novel drugs.
properties
IUPAC Name |
2-(pyridin-2-ylsulfanylmethyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO2S/c15-13(16)11-6-2-1-5-10(11)9-17-12-7-3-4-8-14-12/h1-8H,9H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNHWUGPIUDBHHQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CSC2=CC=CC=N2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Pyridin-2-ylsulfanylmethyl)benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{4-[(2,6-difluorobenzoyl)amino]-1H-pyrazol-1-yl}butanoic acid](/img/structure/B3746778.png)
![4-{4-[(2-thienylcarbonyl)amino]-1H-pyrazol-1-yl}butanoic acid](/img/structure/B3746779.png)
![4-[4-(2-furoylamino)-1H-pyrazol-1-yl]butanoic acid](/img/structure/B3746784.png)
![4-(4-{[4-(methoxycarbonyl)benzoyl]amino}-1H-pyrazol-1-yl)butanoic acid](/img/structure/B3746792.png)
![4-{4-[(5-bromo-2-furoyl)amino]-1H-pyrazol-1-yl}butanoic acid](/img/structure/B3746798.png)
![1,3-dimethyl-2,6-dioxo-N-[4-(pyrrolidin-1-ylcarbonyl)phenyl]-1,2,3,6-tetrahydropyrimidine-4-carboxamide](/img/structure/B3746822.png)
![2,4-dichloro-N-(3-chloro-4-morpholin-4-ylphenyl)-5-[(dimethylamino)sulfonyl]benzamide](/img/structure/B3746825.png)
![2,4-dichloro-N-[2-(4-chlorophenyl)-1,1-dimethylethyl]-5-[(dimethylamino)sulfonyl]benzamide](/img/structure/B3746826.png)
![N-{4-[chloro(difluoro)methoxy]phenyl}-2-[2-(1,3-thiazol-5-yl)-1H-benzimidazol-1-yl]acetamide](/img/structure/B3746875.png)